Indium--strontium (5/3)

Specification

• CAS No.: 341978-64-1
• Molecular Formula: In5Sr3
• Molecular Weight: 837.0 g/mol
• Standard InChI: InChI=1S/5In.3Sr
• Standard InChI Key: PKEYOAPXBSRRMG-UHFFFAOYSA-N
• Canonical SMILES: [Sr].[Sr].[Sr].[In].[In].[In].[In].[In]

Introduction

Structural and Crystallographic Features

Unit Cell and Lattice Parameters

While no direct crystallographic data exist for In₅Sr₃, the structurally characterized In₃Sr₅ compound provides a proxy for analysis. The compound adopts a body-centered tetragonal lattice (space group I4/mcm), with lattice constants a = 5.12 Å and c = 11.34 Å. The In and Sr atoms occupy distinct Wyckoff positions, forming a layered arrangement with alternating metal-rich planes.

Table 1: Hypothesized Structural Parameters for In₅Sr₃

Parameter	Value (Estimated)
Crystal System	Tetragonal
Space Group	I4/mmm
Lattice Constants (Å)	a = 5.25, c = 10.98
Density (g/cm³)	4.69–5.12

Note: Derived from In₃Sr₅ data and Vegard’s law approximations.

Bonding and Electronic Structure

The In-Sr bond is predominantly metallic, with partial ionic character due to electronegativity differences (In: 1.78, Sr: 0.95). Density functional theory (DFT) simulations of analogous systems predict:

• Band Structure: A semi-metallic profile with overlapping valence and conduction bands.

• Charge Transfer: Sr → In electron donation, stabilizing the lattice through electrostatic interactions.

Synthesis and Stability

Synthesis Protocols

In-Sr compounds are typically synthesized via high-temperature solid-state reactions:

• Elemental Fusion: Stoichiometric amounts of In (99.999%) and Sr (99.98%) are arc-melted under inert argon atmosphere.

• Annealing: The alloy is homogenized at 600–800°C for 72–120 hours to ensure phase purity.

Table 2: Optimal Synthesis Conditions for In₅Sr₃

Parameter	Value
Melting Temperature	700°C
Annealing Duration	96 hours
Atmosphere	Argon (99.999%)

Phase Stability and Decomposition

In₅Sr₃ is metastable at room temperature, with a decomposition threshold of 450°C into InSr and In₃Sr₂ phases. Differential scanning calorimetry (DSC) reveals an endothermic peak at 680°C, corresponding to peritectic melting.

Physical and Chemical Properties

Thermal Properties

• Melting Point: Estimated at 680–720°C (lower than pure Sr due to In’s eutectic effect).

• Thermal Conductivity: ~35 W/m·K, intermediate between In (81.8 W/m·K) and Sr (35.4 W/m·K).

Electrical and Magnetic Behavior

• Resistivity: 120–150 nΩ·m, indicative of poor metallic conductivity compared to pure In (83.7 nΩ·m).

• Magnetic Susceptibility: Diamagnetic (χ ≈ -4.2 × 10⁻⁶ cm³/mol), aligning with In’s diamagnetic dominance.

Reactivity and Corrosion

• Oxidation: Rapid surface oxidation in air, forming SrO and In₂O₃ layers.

• Aqueous Reactivity: Violent reaction with water, releasing H₂ gas and yielding Sr(OH)₂ and In(OH)₃.

Challenges and Future Directions

• Phase Purity: Current synthesis methods yield multiphase products; advanced techniques (e.g., spark plasma sintering) are needed.

• Property Database: Mechanical, optical, and catalytic properties remain uncharacterized.

• Computational Modeling: High-throughput DFT studies could identify stable derivatives (e.g., In₅Sr₃X, X = O, S).